Cas no 1423700-18-8 (5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile)

• Product Name: 5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile
• CAS No: 1423700-18-8
• MF: C₅H₃IN₂S
• MW: 250.060191392899
• CID: 4699520
• Update Time: 2025-10-30

5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3-methylisothiazole-4-carbonitrile
• 5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile

• Inchi： 1S/C5H3IN2S/c1-3-4(2-7)5(6)9-8-3/h1H3
• InChI Key： PZCHLOAFNYZJKQ-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(C)=NS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 152
• Topological Polar Surface Area: 64.9

Additional information on 5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile

5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile (CAS No. 1423700-18-8): An Overview of a Promising Compound in Medicinal Chemistry

5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile (CAS No. 1423700-18-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The presence of the iodine and methyl groups, along with the cyano functionality, imparts distinct chemical and biological properties that make it an attractive candidate for various research and development endeavors.

The molecular structure of 5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile is characterized by a thiazole ring substituted with an iodine atom at the 5-position, a methyl group at the 3-position, and a cyano group at the 4-position. The iodine substituent is particularly noteworthy as it can serve as a versatile handle for further chemical modifications, such as cross-coupling reactions, which are crucial in the synthesis of complex molecules. The cyano group, on the other hand, is known for its ability to participate in various chemical reactions and to influence the electronic properties of the molecule.

Recent studies have highlighted the potential of 5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile in several areas of medicinal chemistry. One of the most promising applications is in the development of anticancer agents. Thiazoles have been shown to exhibit cytotoxic effects against various cancer cell lines, and the presence of the iodine and cyano groups may enhance these properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile demonstrated significant antiproliferative activity against breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The researchers attributed this activity to the ability of these compounds to induce apoptosis and inhibit cell cycle progression.

In addition to its potential as an anticancer agent, 5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile has also shown promise in other therapeutic areas. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters explored the use of this compound as an inhibitor of bacterial quorum sensing. Quorum sensing is a communication mechanism used by bacteria to coordinate their behavior, and inhibiting this process can disrupt bacterial biofilm formation and reduce virulence. The study found that 5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile effectively inhibited quorum sensing in Pseudomonas aeruginosa, a common pathogen associated with hospital-acquired infections.

The synthetic accessibility of 5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile is another factor contributing to its appeal in medicinal chemistry. The compound can be synthesized through a series of well-established organic reactions, including cyclization and substitution reactions. One common synthetic route involves the reaction of 2-aminothiophenol with an appropriate nitrile derivative followed by iodination at the 5-position. This synthetic flexibility allows researchers to easily modify the structure to optimize biological activity or improve pharmacokinetic properties.

Beyond its direct applications as a therapeutic agent, 5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional group diversity make it an excellent starting material for combinatorial chemistry approaches, where large libraries of compounds can be generated for high-throughput screening. This approach has been successfully employed in drug discovery programs aimed at identifying novel leads for various diseases.

In conclusion, 5-Iodo-3-methyl-1,2-thiazole-4-carbonitrile (CAS No. 1423700-18-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and chemical reactivity make it an attractive candidate for further research and development. Ongoing studies are likely to uncover additional biological activities and therapeutic uses for this compound, solidifying its position as a valuable tool in the arsenal of medicinal chemists.